Cas no 1366238-79-0 ((3S)-3-(5-bromo-2-fluoropyridin-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3S)-3-(5-bromo-2-fluoropyridin-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1366238-79-0
• MF: C₂₃H₁₈BrFN₂O₄
• MW: 485.302428722382
• CID: 6394323
• PubChem ID: 165509770
• Update Time: 2025-11-03

(3S)-3-(5-bromo-2-fluoropyridin-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(5-bromo-2-fluoropyridin-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1164474
• (3S)-3-(5-bromo-2-fluoropyridin-3-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 1366238-79-0

• Inchi： 1S/C23H18BrFN2O4/c24-13-9-18(22(25)26-11-13)20(10-21(28)29)27-23(30)31-12-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-9,11,19-20H,10,12H2,(H,27,30)(H,28,29)/t20-/m0/s1
• InChI Key： MHRXIEXTLDWFOC-FQEVSTJZSA-N
• SMILES： BrC1=CN=C(C(=C1)[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 484.04340g/mol
• Monoisotopic Mass: 484.04340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 88.5Ų

Additional information on (3S)-3-(5-bromo-2-fluoropyridin-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Research Briefing on (3S)-3-(5-bromo-2-fluoropyridin-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 1366238-79-0)

In recent years, the compound (3S)-3-(5-bromo-2-fluoropyridin-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 1366238-79-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and targeted cancer therapies. The presence of both a fluorenylmethoxycarbonyl (Fmoc) protecting group and a bromo-fluoropyridine moiety makes it a versatile building block for peptide coupling and medicinal chemistry applications.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of selective kinase inhibitors, where it was used to introduce a key pharmacophore into the inhibitor scaffold. The study demonstrated that the bromo-fluoropyridine group enhances binding affinity to target kinases, while the Fmoc-protected amino acid moiety facilitates further derivatization. This dual functionality underscores the compound's utility in drug discovery pipelines.

Another significant advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, which explored the compound's potential in PROTAC (Proteolysis Targeting Chimera) technology. Researchers utilized (3S)-3-(5-bromo-2-fluoropyridin-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid as a linker to connect E3 ligase ligands with target proteins, achieving selective degradation of oncogenic proteins. The study noted that the compound's stability under physiological conditions and its compatibility with solid-phase peptide synthesis (SPPS) were critical to the success of the PROTAC design.

In addition to its applications in drug development, the compound has also been investigated for its physicochemical properties. A 2023 study in the European Journal of Pharmaceutical Sciences characterized its solubility, stability, and partition coefficient, providing valuable data for formulation scientists. The results indicated that the compound exhibits moderate solubility in aqueous buffers but high stability in organic solvents, making it suitable for various synthetic and analytical workflows.

Looking ahead, researchers are exploring the potential of (3S)-3-(5-bromo-2-fluoropyridin-3-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid in other therapeutic areas, such as neurodegenerative diseases and infectious diseases. Preliminary data from a 2024 preprint suggests its utility in designing small-molecule modulators of protein-protein interactions, opening new avenues for drug discovery. As the field continues to evolve, this compound is poised to remain a cornerstone of innovative medicinal chemistry strategies.